N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS No.: 61515-95-5
• Molecular Formula: C7H11N3O3S
• Molecular Weight: 217.25 g/mol
• IUPAC Name: N-methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C7H11N3O3S/c1-3-4-13-7-9-6(12)10(14-7)5(11)8-2/h3-4H2,1-2H3,(H,8,11)
• InChI Key: FGOFLCQZKXBNOA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=O)N(S1)C(=O)NC

Description

N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C7H11N3O3S and its molecular weight is 217.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10 ml of methyl isocyanate were added to a solution of 16.01 g of 3-hydroxy-5-n-propoxy-1,2,4-thiadiazole, 0.5 ml of triethylamine and 200 ml of tetrahydrofuran and the mixture was stirred for 20 hours at 20° C. The mixture was evaporated to dryness and the residue was twice crystallized from a 75-25 isopropyl ether-ethyl acetate mixture to obtain 12 g of 2-(N-methylcarbamoyl)-5-n-propoxy-1,2,4-thiadiazole-3-one melting at 112° C.